Cas no 2229310-50-1 (2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine)

2,2-Dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine is a structurally unique cyclopropylamine derivative featuring a fused indoline moiety. Its rigid cyclopropane ring and substituted indoline core contribute to enhanced stereochemical stability and potential bioactivity. The compound's compact, three-dimensional architecture may offer advantages in binding affinity and selectivity for target receptors or enzymes. The presence of the dimethylcyclopropylamine group is notable for its potential role in modulating pharmacokinetic properties, such as metabolic resistance. This scaffold is of interest in medicinal chemistry for the development of CNS-active agents or enzyme inhibitors, given its balanced lipophilicity and amine functionality. The compound's synthetic versatility allows for further derivatization at the indoline nitrogen or aromatic positions.

2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine structure

2229310-50-1 structure

Product Name:2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine

CAS No:2229310-50-1

MF:C₁₄H₂₀N₂

MW:216.322003364563

CID:6395537

PubChem ID:165619287

Update Time:2025-05-22

2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine
- 2229310-50-1
- EN300-1833451
- Inchi： 1S/C14H20N2/c1-13(2)9-14(13,15)11-4-5-12-10(8-11)6-7-16(12)3/h4-5,8H,6-7,9,15H2,1-3H3
- InChI Key： WEGROWCDASUTIH-UHFFFAOYSA-N
- SMILES： NC1(C2C=CC3=C(CCN3C)C=2)CC1(C)C

Computed Properties

Exact Mass: 216.162648646g/mol
Monoisotopic Mass: 216.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 29.3Å²

2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1833451-0.05g	2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine	2229310-50-1	0.05g	$1152.0	2023-09-19
Enamine	EN300-1833451-0.1g	2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine	2229310-50-1	0.1g	$1207.0	2023-09-19
Enamine	EN300-1833451-0.25g	2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine	2229310-50-1	0.25g	$1262.0	2023-09-19
Enamine	EN300-1833451-0.5g	2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine	2229310-50-1	0.5g	$1316.0	2023-09-19
Enamine	EN300-1833451-1.0g	2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine	2229310-50-1	1g	$1371.0	2023-06-03
Enamine	EN300-1833451-2.5g	2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine	2229310-50-1	2.5g	$2688.0	2023-09-19
Enamine	EN300-1833451-5.0g	2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine	2229310-50-1	5g	$3977.0	2023-06-03
Enamine	EN300-1833451-10.0g	2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine	2229310-50-1	10g	$5897.0	2023-06-03
Enamine	EN300-1833451-1g	2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine	2229310-50-1	1g	$1371.0	2023-09-19
Enamine	EN300-1833451-5g	2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine	2229310-50-1	5g	$3977.0	2023-09-19

2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099

Additional information on 2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine

Compound CAS No. 2229310-50-1: 2,2-Dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine

The compound with CAS number 2229310-50-1, known as 2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropan-1-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is notable for its unique structural features and its potential applications in drug development. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 2,2-dimethylcyclopropane serves as the core framework of this compound, with a cyclopropane ring substituted at the 1-position by a indoline moiety. The indoline group, specifically the 1-methylindolyl substituent, introduces significant electronic and steric effects that influence the compound's reactivity and bioavailability. This combination of structural elements makes the molecule highly versatile in terms of functional group interactions and pharmacokinetic properties.

In recent years, researchers have focused on optimizing the synthesis of cyclopropylamines like this compound to enhance their stability and bioactivity. One such approach involves the use of palladium-catalyzed coupling reactions to construct the indoline-cyclopropane linkage. This method not only improves yield but also allows for precise control over stereochemistry, which is critical for ensuring the compound's efficacy in biological systems.

The biological activity of indole-containing cyclopropylamines has been extensively studied in vitro and in vivo. Experimental data indicate that this compound exhibits potent inhibitory effects on enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies have demonstrated its ability to modulate ion channels, which could be exploited for treating conditions such as epilepsy and chronic pain.

The pharmacokinetic profile of cyclopropane-based drugs is another area of active research. Due to their rigid structure and favorable lipophilicity, these compounds often exhibit excellent absorption and tissue penetration. However, challenges remain in balancing their metabolic stability to ensure prolonged therapeutic effects without inducing toxicity.

In conclusion, CAS No. 2229310-50-1, or 2,2-dimethylcyclopropylamine derivative, represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique chemical structure and promising biological activities position it as a valuable tool for developing novel therapeutics. As research continues to unravel its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.